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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential information and a step-by-step operational plan for

the proper disposal of CAY10444, a sphingosine-1-phosphate receptor 3 (S1P3) antagonist.

While specific disposal instructions for CAY10444 are not explicitly detailed in publicly available

safety data sheets, a comprehensive procedure can be established by adhering to general

principles of chemical waste management and considering the compound's known properties.

Quantitative Data Summary
Following is a summary of the key quantitative data for CAY10444, compiled from various

suppliers. This information is crucial for safe handling and storage, which are prerequisites for

proper disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1668646?utm_src=pdf-interest
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight 287.5 g/mol

CAS Number 298186-80-8

Storage Temperature

Powder: -20°C (stable for ≥ 4 years)[1][2] In

solvent: -80°C (1 year) or -20°C (1 month)[2][3]

[4]

Solubility (DMSO)
14 mg/mL (48.7 mM)[2] or 29 mg/mL (100.88

mM)[2]

Solubility (Ethanol) ~2 mg/mL[2]

Solubility (Water) Insoluble[2]

IC50

4.6 µM for S1P3[2] or 11.6 µM for S1P-induced

calcium mobilization in CHO cells expressing

human S1P3[1]

Disposal Protocol: A Step-by-Step Approach
Given the absence of specific disposal instructions for CAY10444, a conservative approach

adhering to general laboratory chemical waste procedures is mandatory. The following

workflow is a recommended guideline. Always consult with your institution's Environmental

Health & Safety (EHS) department before proceeding.

Personal Protective Equipment (PPE): Before handling CAY10444 for disposal, ensure you

are wearing appropriate PPE, including a lab coat, nitrile gloves, and safety glasses or

goggles.[5]

Waste Identification and Segregation:

Solid Waste: Unused or expired CAY10444 powder should be considered chemical waste.

Do not mix it with other solid waste unless instructed to do so by your EHS department.

Liquid Waste: Solutions of CAY10444 (e.g., dissolved in DMSO) must be collected as

hazardous liquid waste. Do not dispose of these solutions down the drain.[5][6]
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Contaminated Materials: Any materials that have come into contact with CAY10444, such

as pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container.

Waste Collection and Labeling:

Use a dedicated, properly sealed, and clearly labeled hazardous waste container.

The label should include: "Hazardous Waste," the full chemical name ("CAY10444" and its

synonyms "BML-241"), the solvent used (if any), the concentration, and the date.

Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department to arrange for a pickup of the hazardous waste.

Follow their specific procedures for waste manifest and collection.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact

with CAY10444 using an appropriate solvent and cleaning procedure.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of CAY10444.
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Caption: CAY10444 Disposal Workflow
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Disclaimer: The information provided here is based on general laboratory safety principles and

publicly available data. It is not a substitute for the specific guidelines and regulations of your

institution. Always prioritize the procedures and recommendations provided by your local

Environmental Health & Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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